Cas no 112671-56-4 (ethyl N-(3-bromopyridin-4-yl)carbamate)

ethyl N-(3-bromopyridin-4-yl)carbamate structure
112671-56-4 structure
Product Name:ethyl N-(3-bromopyridin-4-yl)carbamate
CAS No:112671-56-4
MF:C8H9BrN2O2
MW:245.073261022568
CID:2881093
PubChem ID:13803674
Update Time:2025-04-21

ethyl N-(3-bromopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • ethyl N-(3-bromopyridin-4-yl)carbamate
    • HS-3328
    • 112671-56-4
    • Ethyl N-(3-bromo-4-pyridinyl)carbamate
    • AKOS020739329
    • Inchi: 1S/C8H9BrN2O2/c1-2-13-8(12)11-7-3-4-10-5-6(7)9/h3-5H,2H2,1H3,(H,10,11,12)
    • InChI Key: TZVUDGNHCNRYST-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=CC=1NC(=O)OCC

Computed Properties

  • Exact Mass: 243.98474Da
  • Monoisotopic Mass: 243.98474Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 51.2Ų
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